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CAS No.: 71277-78-6

Cat. No.: B1326314

Get Quote

Abstract
This application note details a robust, scalable protocol for the extraction of Glycyrrhizic Acid

(GA) from Glycyrrhiza glabra (Licorice) roots and its subsequent conversion and isolation as

Trisodium Glycyrrhizate.[1] Unlike standard monoammonium salt extractions, the isolation of

the trisodium salt requires precise stoichiometric control and pH management to ensure

complete neutralization of the tricarboxylic aglycone-sugar complex. This guide integrates

green chemistry principles with industrial purification techniques, validated by HPLC-PDA

analysis.

Introduction
Trisodium glycyrrhizate (

) is the fully neutralized sodium salt of glycyrrhizic acid. While the monoammonium salt (MAG)
is commonly used as a sweetener, the trisodium form is preferred in specific pharmaceutical
and cosmetic applications due to its high water solubility and stability in neutral-to-alkaline
formulations.
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The molecule possesses three carboxylic acid groups: two on the glucuronic acid moiety and

one on the aglycone (glycyrrhetic acid) structure. Successful isolation requires a "Catch-and-

Release" strategy: extracting the glycoside in its soluble form, precipitating it as the insoluble

free acid to remove impurities, and finally regenerating the salt form under controlled

conditions.

Pre-Analytical Considerations
Raw Material Quality

Source: Roots and stolons of Glycyrrhiza glabra or G. uralensis.

Particle Size: Grind roots to 20–40 mesh. Ultra-fine powder (<60 mesh) can cause column

clogging and filtration difficulties due to starch gelatinization.

Target Content: >3.0% Glycyrrhizic acid (w/w).[1][2]

Solvent Selection Logic
Solvent System Efficacy Green Score Application

Water (pH 8-9) High Excellent

Primary extraction

(solubilizes GA as

carboxylate).

Ethanol/Water (30:70) High Good

Reduces extraction of

water-soluble

polysaccharides

(starch/pectin).

Glacial Acetic Acid High Poor

Used for

recrystallization

(industrial); avoided in

this protocol for safety.

Sulfuric Acid (dilute) N/A Moderate

Essential for

precipitation

(protonation of

carboxyls).
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Workflow Overview
The following diagram illustrates the critical path from raw biomass to the isolated trisodium

salt.
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Caption: Process flow for the isolation of Trisodium Glycyrrhizate, highlighting the critical

acid-precipitation purification step.

Experimental Protocols
Protocol A: Extraction and Purification of Glycyrrhizic
Acid (Precursor)
Objective: To isolate high-purity Glycyrrhizic Acid (GA) free from flavonoids and

polysaccharides.

Reagents:

Ethanol (95%)

Sulfuric Acid (

), 20% v/v

Ammonium Hydroxide (

), 25%

Deionized Water

Step-by-Step Methodology:

Extraction:

Suspend 100 g of Licorice root powder in 800 mL of 30% Ethanol/Water solution.

Adjust pH to 8.0–9.0 using dilute

(GA is soluble as an ammonium salt).

Extract at 50°C for 4 hours with continuous stirring.

Note: Avoid boiling, as this extracts excessive starch and hydrolyzes the glycoside.

Filtration:
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Filter the slurry through a Büchner funnel (Whatman No. 1). Wash the marc (residue) with

100 mL fresh solvent. Combine filtrates.

Concentration:

Concentrate the filtrate under vacuum (Rotary Evaporator, 50°C) to approximately 25% of

the original volume to remove ethanol.

Acid Precipitation (The "Catch"):

Cool the aqueous concentrate to 4°C.

Slowly add 20%

dropwise with vigorous stirring until pH reaches 1.5–2.0.

Mechanism:[3][4] At this pH, the carboxyl groups are protonated (

), rendering GA insoluble.

Allow the precipitate to settle overnight at 4°C.

Washing:

Centrifuge (4000 rpm, 15 min) to collect the brownish precipitate.

Wash the pellet 3x with ice-cold acidic water (pH 2) to remove soluble salts and sugars.

Secondary Purification (Optional but Recommended):

Dissolve the wet pellet in 200 mL Acetone.

Filter to remove insoluble polysaccharides/proteins.

Evaporate acetone to obtain purified Crude GA.

Protocol B: Synthesis of Trisodium Glycyrrhizate
Objective: To convert the purified free acid into the trisodium salt with precise stoichiometry.
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Reagents:

Purified Glycyrrhizic Acid (from Protocol A)

Sodium Hydroxide (NaOH), 1.0 M Standardized Solution

Methanol (HPLC grade)[5]

Step-by-Step Methodology:

Preparation:

Determine the dry weight of the purified GA. Calculate the theoretical moles of GA (MW

822.9 g/mol ).

Dissolution:

Suspend the GA in a minimum volume of 50% Ethanol/Water.

Neutralization:

Monitor pH continuously with a calibrated pH meter.

Slowly titrate with 1.0 M NaOH.

Target: The goal is to neutralize all three carboxyl groups.

Endpoint: Adjust pH to 7.5–8.0.

Caution: Do not exceed pH 9.0, as alkaline hydrolysis can cleave the glycosidic bond,

removing the sugar moiety (forming Glycyrrhetinic acid).

Isolation:

Method 1 (Crystallization): Add excess Ethanol (ratio 1:5) to the neutralized solution to

induce crystallization of the sodium salt. Cool to -20°C.
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Method 2 (Lyophilization): Freeze-dry the aqueous solution directly. This yields a fluffy

white powder, highly soluble in water.

Quality Control & Characterization
HPLC Validation Method
Verify the purity of the final Trisodium Glycyrrhizate using the following validated parameters.

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax SB-

C18, 250 x 4.6 mm, 5 µm)

Mobile Phase Acetonitrile : 1% Acetic Acid in Water (40:60 v/v)

Flow Rate 1.0 mL/min

Detection UV-Vis / PDA at 254 nm

Injection Vol 10 µL

Retention Time ~12-15 min (varies by column)

Acceptance Criteria:

Purity: >95% (Area normalization).

Appearance: White to pale yellow crystalline powder.

pH (1% solution): 7.0 – 8.5.

Troubleshooting Guide (Self-Validating)
Issue: Low Yield during Precipitation.

Cause: pH not low enough.

Fix: Ensure pH is < 2.0. Glycyrrhizic acid is partially soluble at pH 3-4.

Issue: Sticky/Gummy Precipitate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1326314/docs?utm_src=pdf-body#application-note-extraction-and-isolation-of-trisodium-glycyrrhizate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cause: High sugar/starch content.

Fix: Increase the ethanol ratio in the initial extraction or perform a pre-wash of the root

powder with cold water (discarding the wash).

Issue: Dark Color in Final Product.

Cause: Oxidation of phenolic impurities.

Fix: Include an activated charcoal filtration step while the GA is dissolved in Acetone

(Protocol A, Step 6).
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PubChem Compound Summary for CID 14837466, Trisodium glycyrrhizinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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